N-(3,4-difluorobenzyl)(4-methoxyphenyl)methanamine

• Molecular Formula: C15H15F2NO
• Molecular Weight: 263.28g/mol
• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-1-(4-methoxyphenyl)methanamine
• InChI: InChI=1S/C15H15F2NO/c1-19-13-5-2-11(3-6-13)9-18-10-12-4-7-14(16)15(17)8-12/h2-8,18H,9-10H2,1H3
• InChI Key: ZTMMGFMRCFOHMR-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)CNCC2=CC(=C(C=C2)F)F

Description

N-(3,4-difluorobenzyl)(4-methoxyphenyl)methanamine is a useful research compound. Its molecular formula is C15H15F2NO and its molecular weight is 263.28g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To (4-methoxyphenyl)methanamine (1.77 mL, 13.6 mmol) and acetic acid (2.7 mL, 45 mmol) in dichloromethane (15 mL) was added 3,4-difluorobenzaldehyde (1.0 m, 9.08 mmol). This mixture was heated in the microwave at 100° C. for 15 min. The reaction was cooled to room temperature and macroporous cyanoborohydride resin (9.8 g, 22.7 mmol) was added in portions. This mixture was stirred at room temperature for 16 hours. The resin was filtered off and rinsed with dichloromethane and the organics were washed with saturated sodium bicarbonate until bubbling ceased. The organics were dried over sodium sulfate and concentrated via rotovap. The resulting crude material was purified by silica gel chromatography using methanol dichloromethane gradient as eluent to afford N-(3,4-difluorobenzyl)(4-methoxyphenyl)methanamine as a yellowish oil (1.9 g, 80% yield). MS (M+H, 264); 1H NMR (400 MHz, DMSO-d6): δ, ppm: 2.63 (br s, 1H), 3.56 (s, 2H), 3.61 (s, 2H), 3.71 (s, 3H), 6.84 (d, J=8.8 Hz, 2H), 7.14 (m, 1H), 7.21 (d, J=8.4 Hz, 2H), 7.34 (m, 2H).